Cas no 2622076-29-1 (1-tert-butyl-3-(11-sulfanylundecyl)oxyurea)

• Product Name: 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea
• CAS No: 2622076-29-1
• MF: C₁₆H₃₄N₂O₂S
• MW: 318.5183634758
• MDL: MFCD33549812
• CID: 5663335
• PubChem ID: 155970820
• Update Time: 2025-06-10

1-tert-butyl-3-(11-sulfanylundecyl)oxyurea Chemical and Physical Properties

Names and Identifiers

• 2622076-29-1
• 1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea
• EN300-27192699
• 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea

• MDL： MFCD33549812
• Inchi： 1S/C16H34N2O2S/c1-16(2,3)17-15(19)18-20-13-11-9-7-5-4-6-8-10-12-14-21/h21H,4-14H2,1-3H3,(H2,17,18,19)
• InChI Key： SOGXTNAJIJIFCA-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCONC(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 318.23409951g/mol
• Monoisotopic Mass: 318.23409951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 51.4Ų

Additional information on 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea

Research Brief on 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea (CAS: 2622076-29-1): Recent Advances and Applications

The compound 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea (CAS: 2622076-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the role of 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea as a potent modulator of enzymatic activity, particularly in the context of protein-protein interactions and signal transduction pathways. Its structural features, including the tert-butyl group and the sulfanylundecyl chain, contribute to its high affinity for specific biological targets, making it a promising candidate for further pharmacological exploration.

One of the key breakthroughs in the study of this compound is its application in targeted cancer therapies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea exhibits selective inhibition of certain oncogenic kinases, thereby suppressing tumor growth in preclinical models. The study utilized advanced computational modeling and X-ray crystallography to elucidate the binding interactions between the compound and its target proteins.

In addition to its anticancer potential, recent investigations have explored the compound's utility in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea can cross the blood-brain barrier and modulate neuroinflammatory pathways, offering a novel approach to treating conditions such as Alzheimer's and Parkinson's diseases. The study employed in vitro and in vivo models to validate these findings, underscoring the compound's versatility.

The synthesis of 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea has also seen advancements, with researchers developing more efficient and scalable methods. A recent publication in Organic Process Research & Development (2024) described a green chemistry approach that reduces the use of hazardous reagents while maintaining high yields. This innovation is expected to facilitate larger-scale production for clinical trials and eventual commercialization.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 1-tert-butyl-3-(11-sulfanylundecyl)oxyurea (CAS: 2622076-29-1) represents a compelling area of research with broad implications for drug discovery and development. Its multifaceted biological activities and recent synthetic advancements position it as a valuable tool for addressing unmet medical needs. Future studies will likely focus on expanding its therapeutic indications and refining its pharmacological properties.